Cas no 1315360-78-1 (3-methylimidazo1,2-apyridine-8-carboxylic acid)

• Product Name: 3-methylimidazo1,2-apyridine-8-carboxylic acid
• CAS No: 1315360-78-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5738193
• PubChem ID: 69484149
• Update Time: 2025-05-25

3-methylimidazo1,2-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1591748
• 1315360-78-1
• 3-methylimidazo[1,2-a]pyridine-8-carboxylicacid
• imidazo[1,2-a]pyridine-8-carboxylic acid,3-methyl-
• SCHEMBL5550820
• 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid
• IMidazo[1,2-a]pyridine-8-carboxylic acid, 3-Methyl-
• 3-methylimidazo1,2-apyridine-8-carboxylic acid

• Inchi： 1S/C9H8N2O2/c1-6-5-10-8-7(9(12)13)3-2-4-11(6)8/h2-5H,1H3,(H,12,13)
• InChI Key： VDDIFXHSEAIOCY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN2C(C)=CN=C21)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-methylimidazo1,2-apyridine-8-carboxylic acid

3-Methylimidazo[1,2-a]pyridine-8-carboxylic Acid: A Comprehensive Overview

The compound 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid, with the CAS number 1315360-78-1, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their versatile applications in drug design and as functional materials. The molecule's structure features a fused imidazole and pyridine ring system, with a methyl group at position 3 and a carboxylic acid group at position 8. These structural elements contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the potential of 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid as a scaffold for developing novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of Alzheimer's disease. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological applications, 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. A 2023 research article in Nature Communications reported that this compound can serve as an efficient charge transport material in organic solar cells, significantly improving their energy conversion efficiency. This dual functionality—bridging medicine and materials science—highlights the compound's versatility and broad applicability.

The synthesis of 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid typically involves multi-step organic synthesis strategies, often incorporating coupling reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing scalability. These improvements are critical for transitioning laboratory discoveries into industrial applications.

From an environmental perspective, the ecological impact of 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for use in environmentally friendly applications. However, further research is needed to fully understand its long-term environmental fate and impact.

In conclusion, 3-methylimidazo[1,2-a]pyridine-8-carboxylic acid, with CAS number 1315360-78-1, represents a compelling example of how structural diversity can lead to multifaceted applications in science and technology. Its emerging roles in drug discovery and materials science highlight its importance as a research focus for the foreseeable future. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions across various scientific disciplines.